Cas no 19225-67-3 (1,3-bis[(carbamoylamino)-(furan-2-yl)methyl]urea)
19225-67-3 structure
Product Name:1,3-bis[(carbamoylamino)-(furan-2-yl)methyl]urea
CAS No:19225-67-3
MF:C13H16N6O5
MW:336.30334186554
CID:907923
PubChem ID:305486
Update Time:2025-04-19
1,3-bis[(carbamoylamino)-(furan-2-yl)methyl]urea Chemical and Physical Properties
Names and Identifiers
-
- 1,3-bis[(carbamoylamino)-(furan-2-yl)methyl]urea
- NSC-202467
- 19225-67-3
- NSC202467
- CHEMBL4577502
- DTXSID00308134
- N,N'-(Carbonylbis{azanediyl[(furan-2-yl)methylene]})diurea
-
- Inchi: 1S/C13H16N6O5/c14-11(20)16-9(7-3-1-5-23-7)18-13(22)19-10(17-12(15)21)8-4-2-6-24-8/h1-6,9-10H,(H3,14,16,20)(H3,15,17,21)(H2,18,19,22)
- InChI Key: GUIRCQQQBNNBLQ-UHFFFAOYSA-N
- SMILES: O1C=CC=C1C(NC(N)=O)NC(NC(C1=CC=CO1)NC(N)=O)=O
Computed Properties
- Exact Mass: 336.11838
- Monoisotopic Mass: 336.11821763g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 6
- Complexity: 436
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.7
- Topological Polar Surface Area: 178Ų
Experimental Properties
- PSA: 177.65
1,3-bis[(carbamoylamino)-(furan-2-yl)methyl]urea Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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